Cas no 6068-72-0 (4-Cyanobenzoyl chloride)

4-Cyanobenzoyl chloride (CAS 6068-72-0) is a versatile aromatic acyl chloride derivative, primarily used as a key intermediate in organic synthesis. Its reactive carbonyl chloride group enables efficient acylation reactions, while the electron-withdrawing cyano substituent enhances its utility in nucleophilic substitution and cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical applications for constructing heterocyclic frameworks or functionalizing molecules. It exhibits high purity and stability under controlled conditions, ensuring consistent performance in demanding synthetic processes. The compound’s solubility in common organic solvents (e.g., dichloromethane, THF) facilitates handling in laboratory and industrial settings. Proper storage under inert atmospheres is recommended to prevent hydrolysis.
4-Cyanobenzoyl chloride structure
4-Cyanobenzoyl chloride structure
Product Name:4-Cyanobenzoyl chloride
CAS No:6068-72-0
MF:C8H4ClNO
MW:165.576460838318
MDL:MFCD00001822
CID:46381
PubChem ID:80172
Update Time:2025-10-16

4-Cyanobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Cyanobenzoyl chloride
    • 4-Cyan-benzoic acid chloride
    • 4-(Chlorocarbonyl)benzonitrile
    • 4-cyanpbenzoyl chloride
    • isocyanobenzoic chloride
    • para-cyanobenzoyl chloride
    • p-CN-Ph-COCl
    • p-cyanobenzoyl chloride
    • 4-Cyanobenzoylchloride
    • 4-Cyano-benzoyl chloride
    • Benzoyl chloride, 4-cyano-
    • 2577FDE7A8
    • 4cyanobenzoyl chloride
    • 4-cyano-benzoylchloride
    • 4-cyanobenzoyl-chloride
    • 4-cyanobenzoic acid chloride
    • USEDMAWWQDF
    • Benzoyl chloride, p-cyano-
    • 6068-72-0
    • MFCD00001822
    • EINECS 228-005-5
    • Q27253923
    • CS-M3566
    • AKOS008901131
    • F2146-0388
    • A832843
    • F16199
    • FT-0618300
    • CHEBI:184302
    • 4-Cyanobenzoyl chloride, 98%
    • UNII-2577FDE7A8
    • USEDMAWWQDFMFY-UHFFFAOYSA-N
    • NS00034431
    • SCHEMBL1950
    • EN300-1262985
    • DTXSID80209493
    • STR02292
    • DB-053689
    • DTXCID00131984
    • MDL： MFCD00001822
    • Inchi： 1S/C8H4ClNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H
    • InChI Key： USEDMAWWQDFMFY-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC(C#N)=CC=1)=O
    • BRN： 386729

Computed Properties

  • Exact Mass: 164.99800
  • Monoisotopic Mass: 164.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Color/Form: Beige crystal
  • Density: 1.2744 (rough estimate)
  • Melting Point: 68-70 °C (lit.)
  • Boiling Point: 110°C/2mmHg(lit.)
  • Flash Point: 128.9 °C
  • Refractive Index: 1.5430 (estimate)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 40.86000
  • LogP: 1.93728
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

4-Cyanobenzoyl chloride Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45-S24/25
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8
  • Packing Group：II
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：Store long-term at 2-8°C

4-Cyanobenzoyl chloride Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyanobenzoyl chloride Pricemore >>

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4-Cyanobenzoyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6068-72-0)4-Cyanobenzoyl chloride
Order Number:LE1472
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6068-72-0)4-Cyanobenzoyl chloride
LE1472
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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